N-((5-((2-(5-(4-methoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)thiophene-2-carboxamide

• IUPAC Name: N-[[5-[2-[3-(4-methoxyphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C30H26N6O3S3/c1-39-22-13-11-20(12-14-22)24-17-23(25-9-5-15-40-25)34-36(24)28(37)19-42-30-33-32-27(35(30)21-7-3-2-4-8-21)18-31-29(38)26-10-6-16-41-26/h2-16,24H,17-19H2,1H3,(H,31,38)
• InChI Key: HIOIXSKZRRVJEY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CC(=NN2C(=O)CSC3=NN=C(N3C4=CC=CC=C4)CNC(=O)C5=CC=CS5)C6=CC=CS6
• Molecular Formula: C30H26N6O3S3
• Molecular Weight: 614.8 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a thiophene ring, a pyrazole ring, a triazole ring, and a phenyl ring. It also contains a methoxy group and a carboxamide group. The compound is part of the class of heterocyclic compounds, which have diverse applications in medicinal chemistry and material science.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and connectivity of these groups.

Chemical Reactions Analysis

As a complex organic molecule, this compound could potentially undergo a variety of chemical reactions. The types of reactions would depend on the specific functional groups present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific molecular structure. Thiophene, one of the components of this molecule, is a five-membered heteroaromatic compound with a sulfur atom at the 1 position. It has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Synthesis and Characterization

• A study discussed the synthesis and characterization of new derivatives that include the mentioned compound. These derivatives were evaluated for cytotoxicity against Ehrlich Ascites Carcinoma (EAC) cells, highlighting their potential in cancer research (Hassan, Hafez, & Osman, 2014).

Structural and Molecular Studies

• Another research focused on the synthesis, spectral, and X-ray crystal structure analysis of a similar pyrazole derivative. This study provided insights into the molecular geometries, electronic structures, and potential applications in materials science (Kumara et al., 2018).

Pharmacological Potential

• Research on pyrazole and 1,2,4-triazole derivatives, which are closely related to the compound , explored their significant pharmacological potential. The study highlighted the prospects of these compounds in interacting with various biological targets, potentially useful in developing new medications (Fedotov, Hotsulia, & Panasenko, 2022).

Fluorescent Dyes and Materials Science

• A study utilized related thioamides as building blocks in synthesizing fluorescent dyes. These compounds displayed fluorescence in a range of wavelengths, suggesting applications in materials science and optical technologies (Witalewska, Wrona-Piotrowicz, & Zakrzewski, 2019).

Antimicrobial and Antidepressant Activity

• Research has been conducted on similar compounds for their potential antimicrobial and antidepressant activities. These studies highlight the diverse pharmacological applications of these derivatives in treating infections and mental health disorders (Mathew, Suresh, & Anbazhagan, 2014).

Anti-Tumor Agents

• Studies have also explored the anti-tumor properties of bis-pyrazolyl-thiazoles incorporating the thiophene moiety, closely related to the compound of interest. These agents have shown promising activities against various cancer cell lines (Gomha, Edrees, & Altalbawy, 2016).

Future Directions

The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists. This compound, with its complex structure and potential therapeutic properties, could be a valuable target for future research.